Cas no 1533519-94-6 (2-5-Bromo-4-(1-cyclopropyl-2-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid)

• Product Name: 2-5-Bromo-4-(1-cyclopropyl-2-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid
• CAS No: 1533519-94-6
• MF: C₁₇H₁₄BrN₃O₂S
• MW: 404.280961513519
• CID: 4557482
• Update Time: 2025-07-01

2-5-Bromo-4-(1-cyclopropyl-2-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid Chemical and Physical Properties

Names and Identifiers

• Resinad Impurity G: 1-cyclopropyl-2-Resinad
• Lesinurad Impurity 6/2-[[5-Bromo-4-(1-cyclopropylnaphthalen-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• Acetic acid, 2-[[5-bromo-4-(1-cyclopropyl-2-naphthalenyl)-4H-1,2,4-triazol-3-yl]thio]-
• 2-5-Bromo-4-(1-cyclopropyl-2-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid

• Inchi： 1S/C17H14BrN3O2S/c18-16-19-20-17(24-9-14(22)23)21(16)13-8-7-10-3-1-2-4-12(10)15(13)11-5-6-11/h1-4,7-8,11H,5-6,9H2,(H,22,23)
• InChI Key： RNYAOLJMDAJRMF-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(C2=CC=C3C(=C2C2CC2)C=CC=C3)C(Br)=NN=1

Experimental Properties

• Color/Form: No date available
• Density: 1.7±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 636.7±65.0 °C at 760 mmHg
• Flash Point: 338.9±34.3 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

2-5-Bromo-4-(1-cyclopropyl-2-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-5-Bromo-4-(1-cyclopropyl-2-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid

2-5-Bromo-4-(1-cyclopropyl-2-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1533519-94-6, known as 2-5-Bromo-4-(1-cyclopropyl-2-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a bromine atom, a naphthalene ring system, and a triazole moiety, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a bioactive agent due to its ability to interact with specific biological targets. The presence of the bromine atom in the molecule contributes to its electronic properties, while the naphthalene ring system provides aromatic stability and enhances its solubility in organic solvents. The triazole moiety, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile functional group in medicinal chemistry.

One of the most exciting developments involving this compound is its role in the synthesis of novel antimicrobial agents. Researchers have demonstrated that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens. This is particularly significant given the increasing prevalence of antibiotic resistance worldwide. The compound's ability to inhibit key enzymes involved in bacterial metabolism has been extensively studied, with promising results indicating its potential as a lead compound for future drug development.

In addition to its antimicrobial properties, this compound has also been explored for its potential in the field of cancer therapy. Recent experiments have shown that certain derivatives of this compound can selectively target cancer cells while sparing healthy cells, suggesting a possible application as an anticancer agent. The mechanism of action appears to involve interference with cellular signaling pathways that are critical for tumor growth and metastasis.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the naphthalene ring system through Friedel-Crafts alkylation and the incorporation of the triazole moiety via click chemistry. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times, making this approach more efficient and scalable for industrial applications.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential impact on aquatic ecosystems. This is particularly important for compounds intended for use in pharmaceuticals or agrochemicals, where environmental safety is a critical consideration.

In conclusion, the compound with CAS No. 1533519-94-6 represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in medicine and materials science. With its unique structure and diverse biological activities, this compound continues to be a focal point for researchers seeking innovative solutions to global health issues.